3-(tert-Butyl)-1-isopropyl-1H-pyrazol-5-amine
Overview
Description
3-(tert-Butyl)-1-isopropyl-1H-pyrazol-5-amine, also known as t-BuIP, is a versatile chemical compound that is widely used in scientific research. It is a synthetic compound that is produced by reacting isopropyl amine with t-butyl bromide in the presence of sodium hydroxide. t-BuIP has numerous applications in a variety of scientific fields, including biochemistry, physiology, and pharmaceutical research.
Scientific Research Applications
Chemical Synthesis
The tert-butyl group in 3-(tert-Butyl)-1-isopropyl-1H-pyrazol-5-amine plays a significant role in chemical synthesis due to its steric effects and the stability it confers on reactive intermediates. This compound can be utilized in the synthesis of complex molecules where the tert-butyl group serves as a protective group or a steric hindrance to direct reactions to specific sites .
Biological Systems
In biological systems, the tert-butyl group’s unique reactivity pattern is leveraged in biosynthetic pathways. The compound’s structure could be integral in studying enzyme-catalyzed reactions where modifications of the tert-butyl group can mimic the transition states of biochemical reactions .
NMR Spectroscopy
The tert-butyl group’s distinct chemical shift in NMR spectroscopy makes 3-(tert-Butyl)-1-isopropyl-1H-pyrazol-5-amine a valuable probe for studying macromolecular complexes. Its use can enhance the sensitivity and resolution of NMR studies, particularly in the analysis of large biomolecules .
Biopharmaceuticals
This compound may find applications in the biopharmaceutical industry, particularly in the formulation of drugs where the tert-butyl group could be used to modify the solubility and stability of therapeutic agents .
Material Science
In material science, the tert-butyl group’s properties can be exploited in the development of novel polymers. The compound could be used as a monomer or a cross-linking agent to create materials with unique mechanical and thermal properties .
Organic Synthesis
3-(tert-Butyl)-1-isopropyl-1H-pyrazol-5-amine: can be involved in organic synthesis reactions such as nitration, nitrosylation, and annulation. The tert-butyl group can act as a source of steric hindrance, influencing the outcome of these reactions .
Catalysis
The compound’s structure suggests potential use as a ligand in catalytic systems. The tert-butyl and isopropyl groups could stabilize catalytic complexes and influence the selectivity and efficiency of catalytic reactions .
Polymerization Processes
Lastly, the tert-butyl group within this compound could be utilized in polymerization processes. It may act as an initiator or a regulator in controlled radical polymerizations, leading to polymers with precise architectures .
properties
IUPAC Name |
5-tert-butyl-2-propan-2-ylpyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3/c1-7(2)13-9(11)6-8(12-13)10(3,4)5/h6-7H,11H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKVWGCCYXJIDKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=CC(=N1)C(C)(C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00672822 |
Source
|
| Record name | 3-tert-Butyl-1-(propan-2-yl)-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00672822 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(tert-Butyl)-1-isopropyl-1H-pyrazol-5-amine | |
CAS RN |
874136-23-9 |
Source
|
| Record name | 3-tert-Butyl-1-(propan-2-yl)-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00672822 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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